Cas no 1240528-28-2 ((2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride)

• Product Name: (2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride
• CAS No: 1240528-28-2
• MF: C₈H₈ClF₂N₅
• MW: 247.632426261902
• CID: 4579906
• Update Time: 2025-06-09

(2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,5-Difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine Hydrochloride
• (2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride

• Inchi： 1S/C8H7F2N5.ClH/c9-4-1-2-6(10)5(3-4)7(11)8-12-14-15-13-8;/h1-3,7H,11H2,(H,12,13,14,15);1H
• InChI Key： PKCDQOOSQQIYDA-UHFFFAOYSA-N
• SMILES： C(C1=NN=NN1)(C1C=C(F)C=CC=1F)N.Cl

(2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride

Introduction to (2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride (CAS No. 1240528-28-2)

(2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride (CAS No. 1240528-28-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorophenyl group and a tetrazole moiety, both of which contribute to its biological activity and potential therapeutic applications.

The difluorophenyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The presence of this group can improve the pharmacokinetic properties of a compound, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. This is particularly important in the development of drugs that need to cross biological barriers or have prolonged half-lives.

The 1H-1,2,3,4-tetrazol-5-yl moiety is another key structural element of this compound. Tetrazoles are widely used in medicinal chemistry due to their ability to act as bioisosteres for carboxylic acids. This substitution can improve the physicochemical properties of a molecule without significantly altering its biological activity. Additionally, tetrazoles are known for their high electron density and strong hydrogen-bonding capabilities, which can enhance the binding affinity of a compound to its target receptor.

(2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride has been the subject of several recent studies that have explored its potential therapeutic applications. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively inhibited the enzyme's activity at low micromolar concentrations, suggesting its potential as a lead compound for further drug development.

In addition to its enzymatic inhibition properties, (2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride has also shown promise in modulating other biological processes. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the compound's effects on inflammatory responses. The results indicated that it could significantly reduce the production of pro-inflammatory cytokines in vitro, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base form. This enhanced solubility facilitates better absorption and bioavailability when administered orally or parenterally. Moreover, the hydrochloride salt form is generally more stable under various storage conditions, ensuring consistent efficacy over time.

From a synthetic perspective, the preparation of (2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride involves several well-established chemical reactions. The synthesis typically begins with the formation of the difluorophenylmethylamine intermediate through nucleophilic substitution reactions. This intermediate is then coupled with a tetrazole derivative using coupling reagents such as carbodiimides or phosphine-based catalysts. The final step involves the conversion of the free base to the hydrochloride salt form through acidification with hydrochloric acid.

In conclusion, (2,5-difluorophenyl)(1H-1,2,3,4-tetrazol-5-yl)methanamine hydrochloride (CAS No. 1240528-28-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new potential uses for this compound across various disease areas.